Cas no 1000553-28-5 (3-(2-Bromo-4-methylphenyl)propan-1-amine)

• Product Name: 3-(2-Bromo-4-methylphenyl)propan-1-amine
• CAS No: 1000553-28-5
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5765331
• PubChem ID: 82054492
• Update Time: 2025-11-01

3-(2-Bromo-4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-methylphenyl)propan-1-amine
• 1000553-28-5
• EN300-1897342
• 3-(2-Bromo-4-methylphenyl)propan-1-amine

• Inchi： 1S/C10H14BrN/c1-8-4-5-9(3-2-6-12)10(11)7-8/h4-5,7H,2-3,6,12H2,1H3
• InChI Key： RCOYTOQQJIWEBK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CCCN

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-Bromo-4-methylphenyl)propan-1-amine

Introduction to 3-(2-Bromo-4-methylphenyl)propan-1-amine (CAS No. 1000553-28-5)

3-(2-Bromo-4-methylphenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1000553-28-5, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic amine derivative features a brominated aromatic ring system coupled with an aliphatic amine side chain, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications. The structural motif of this compound, characterized by its 2-bromo-4-methylphenyl substituent, positions it as a valuable building block for the development of novel therapeutic agents.

The 2-bromo-4-methylphenyl moiety is particularly noteworthy due to its ability to participate in diverse chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and functional group interconversions. These reactivities make 3-(2-bromo-4-methylphenyl)propan-1-amine a preferred choice for medicinal chemists seeking to construct complex molecular architectures. In recent years, the pharmaceutical industry has increasingly focused on exploiting such structural features to design molecules with enhanced pharmacological properties.

One of the most compelling aspects of 3-(2-bromo-4-methylphenyl)propan-1-amine is its potential utility in the synthesis of bioactive compounds. The bromine atom at the 2-position serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively. These types of structures are frequently encountered in drugs targeting neurological disorders, inflammatory diseases, and cancer.

Moreover, the 4-methylphenyl group introduces steric and electronic effects that can modulate the binding affinity and selectivity of derived compounds. This feature has been leveraged in the design of small molecule inhibitors that interact with specific protein targets. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in signal transduction pathways relevant to metabolic diseases and oncogenesis.

Recent advancements in computational chemistry have further highlighted the significance of 3-(2-bromo-4-methylphenyl)propan-1-amine as a pharmacophore. High-throughput virtual screening (HTVS) and molecular docking studies have identified several analogs of this compound as lead candidates for further optimization. These studies suggest that modifications to the aliphatic amine side chain or the aromatic ring system could yield compounds with improved solubility, bioavailability, and target engagement.

The synthesis of 3-(2-bromo-4-methylphenyl)propan-1-amine typically involves multi-step organic transformations starting from commercially available precursors such as 2-bromo-4-methylaniline. Key steps often include bromination, alkylation, and amination reactions, each requiring careful optimization to ensure high yield and purity. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

In the context of drug discovery, 3-(2-bromo-4-methylphenyl)propan-1-amine has been explored as a precursor for kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer progression. The combination of the brominated aromatic ring and the primary amine provides multiple sites for derivatization, allowing chemists to fine-tune physicochemical properties while maintaining potent activity against biological targets. Preclinical studies have demonstrated that certain derivatives exhibit significant inhibitory effects on tumor growth in vitro and in vivo.

The growing interest in immunotherapy has also spurred research into utilizing 3-(2-bromo-4-methylphenyl)propan-1-amine derivatives as immunomodulatory agents. By modifying the scaffold to enhance interactions with immune cell receptors or signaling pathways, researchers aim to develop novel immunotherapeutics for autoimmune diseases and cancer immunotherapy. The ability to rapidly synthesize analogs through modular synthetic strategies has been instrumental in accelerating this line of inquiry.

From a chemical biology perspective, 3-(2-bromo-4-methylphenyl)propan-1-amine serves as a valuable tool for probing enzyme mechanisms and ligand-receptor interactions. Its structural features allow researchers to dissect binding affinities and residence times through site-directed mutagenesis or covalent labeling techniques. Such studies contribute to our fundamental understanding of biological processes and inform the rational design of next-generation therapeutics.

The future prospects for 3-(2-bromo-4-methylphenyl)propan-1-amine are promising, driven by ongoing innovations in synthetic methodologies and computational modeling. As drug discovery efforts continue to evolve toward more personalized and targeted therapies, compounds like this will remain indispensable in generating structurally diverse libraries for high-throughput screening. Collaborative efforts between academia and industry are likely to yield novel applications that further underscore its importance in medicinal chemistry.